Cas no 2097890-74-7 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide)

• Product name: N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide
• CAS No: 2097890-74-7
• MF: C₂₁H₁₇NO₂S
• MW: 347.4301841259
• CID: 5360228

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-1-naphthamide
• N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide
• N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]naphthalene-1-carboxamide

• Inchi： 1S/C21H17NO2S/c23-21(18-8-3-6-15-5-1-2-7-17(15)18)22-13-19(16-10-12-25-14-16)20-9-4-11-24-20/h1-12,14,19H,13H2,(H,22,23)
• InChI Key： GOZRYXUZIDZLTM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)CNC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 457
• XLogP3: 4.6
• Topological Polar Surface Area: 70.5

Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide

Research Brief on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide (CAS: 2097890-74-7)

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide (CAS: 2097890-74-7) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique heterocyclic scaffold combining furan, thiophene, and naphthalene moieties, has demonstrated promising pharmacological properties in preclinical studies. The structural complexity of this molecule suggests potential interactions with multiple biological targets, making it a subject of intense research for therapeutic applications.

Recent studies have focused on elucidating the mechanism of action and therapeutic potential of this compound. A 2023 study published in the Journal of Medicinal Chemistry reported that N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide exhibits potent inhibitory activity against specific protein kinases involved in inflammatory pathways. The researchers employed molecular docking simulations and in vitro enzymatic assays to demonstrate its binding affinity and selectivity, with IC50 values in the nanomolar range for certain kinase targets.

The synthesis and optimization of this compound have also been a focus of recent research. A team from the University of Cambridge developed an improved synthetic route for 2097890-74-7, achieving higher yields and purity through a novel palladium-catalyzed coupling reaction. Their work, published in Organic Process Research & Development, highlights the scalability challenges and solutions for producing this compound in quantities sufficient for advanced preclinical testing.

Pharmacokinetic studies of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide have revealed interesting properties. Research conducted at the National Institutes of Health demonstrated favorable oral bioavailability and tissue distribution patterns in rodent models, with particularly high concentrations observed in liver and lung tissues. These findings, presented at the 2023 American Chemical Society national meeting, suggest potential applications in treating diseases affecting these organs.

Current research directions include exploring the compound's potential in oncology applications. Preliminary data from a multi-institutional collaboration indicate that 2097890-74-7 may interfere with cancer cell proliferation by modulating specific signaling pathways. However, researchers caution that further studies are needed to fully characterize its safety profile and therapeutic window before clinical translation can be considered.

The unique chemical structure of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]naphthalene-1-carboxamide continues to inspire new research directions. Recent computational studies have predicted additional potential biological targets, and several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines. As research progresses, this molecule may serve as a valuable tool compound for understanding complex biological systems and as a lead structure for developing novel therapeutics.